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Compound of Interest

Compound Name: 1,4-Diisopropyl-2-methylbenzene

Cat. No.: B1295472

An In-depth Technical Guide on the Isomers of Diisopropyl-methylbenzene
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the isomers of diisopropyl-
methylbenzene, focusing on their chemical structures, physicochemical properties, and
relevant experimental methodologies. The content is structured to serve as a practical
reference for professionals in the fields of chemical research and pharmaceutical development.

Isomers of Diisopropyl-methylbenzene

Diisopropyl-methylbenzene (C13H20) exists as six distinct positional isomers, differentiated by
the arrangement of one methyl and two isopropyl groups on the benzene ring. The structural
variations among these isomers lead to differences in their physical and chemical properties.

The six isomers are:

e 1,2-Diisopropyl-3-methylbenzene
o 1,2-Diisopropyl-4-methylbenzene
e 1,3-Diisopropyl-2-methylbenzene

» 1,3-Diisopropyl-5-methylbenzene
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e 1,4-Diisopropyl-2-methylbenzene
e 2,4-Diisopropyl-1-methylbenzene

Physicochemical Properties

The following table summarizes the key quantitative data for the known isomers of diisopropyl-
methylbenzene. Data for some isomers are limited in publicly available literature.
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Isomer
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
25°C)

1,4-
Diisopropyl-2-
methylbenze

ne

58502-85-5

Ci3H2o0

176.30[1][2]

Not Available

Not Available

2,4-
Diisopropyl-1-
methylbenze

ne

1460-98-6

Ci3H2o0

176.30[3]

Not Available

Not Available

1,3-
Diisopropyl-5-
methylbenze

ne

3055-14-9

Ci3H2o0

176.30[4][5]

Not Available

Not Available

1,2-
Diisopropyl-3-
methylbenze

ne

Not Available

Ci3H2o0

176.30

Not Available

Not Available

1,2-
Diisopropyl-4-
methylbenze

ne

Not Available

Ci3H2o0

176.30

Not Available

Not Available

1,3-
Diisopropyl-2-
methylbenze

ne

Not Available

Ci3H2o0

176.30

Not Available

Not Available

Experimental Protocols

Detailed methodologies for the synthesis and analysis of diisopropyl-methylbenzene isomers
are crucial for research and development. Below are representative protocols.
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Synthesis via Friedel-Crafts Alkylation

This protocol describes a general method for the synthesis of diisopropyl-methylbenzene

isomers by the alkylation of toluene with isopropyl alcohol.

Objective: To synthesize a mixture of diisopropyl-methylbenzene isomers.

Materials:

Toluene (C7Hs)

Isopropyl alcohol (C3HsO)

Anhydrous Aluminum chloride (AICI3) - Catalyst
Dichloromethane (CH2Cl2) - Solvent

5% Hydrochloric acid (HCI)

Saturated sodium bicarbonate solution (NaHCO3)
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOa) - Drying agent

Procedure:

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric
moisture with a drying tube.

Catalyst Suspension: Add anhydrous AICIs to dichloromethane in the flask and cool the
mixture in an ice bath to 0-5 °C.

Reactant Addition: Prepare a mixture of toluene and isopropy! alcohol in the dropping funnel.
Add this mixture dropwise to the stirred AlCIs suspension over 30 minutes, maintaining the
temperature below 10 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for 2-4 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

Quenching: Slowly and carefully pour the reaction mixture over crushed ice containing
concentrated HCI to decompose the aluminum chloride complex.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with 5% HCI, water, saturated NaHCOs solution, and finally with
brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSOa. Filter the drying
agent and remove the solvent (dichloromethane) using a rotary evaporator.

Purification: Purify the resulting crude oil by fractional distillation under reduced pressure to
separate the isomeric products.

Isomer Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a standard method for the separation and identification of diisopropyl-
methylbenzene isomers.

Objective: To separate and identify the isomers in a synthesized mixture.
Instrumentation:
e Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

o Capillary Column: Phenyl-methylpolysiloxane (e.g., HP-5ms or equivalent), 30 m x 0.25 mm
ID, 0.25 pum film thickness.

Procedure:

o Sample Preparation: Dilute the sample mixture (1 pL) in a suitable solvent like hexane or
dichloromethane (1 mL).
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e GC Conditions:

(¢]

Injector Port Temperature: 250 °C

[¢]

Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

[¢]

Injection Mode: Split (e.g., 50:1 split ratio).

[e]

Oven Temperature Program:

= [nitial temperature: 60 °C, hold for 2 minutes.

» Ramp: Increase at 10 °C/min to 280 °C.

» Final hold: Hold at 280 °C for 5 minutes.

e MS Conditions:
o lon Source Temperature: 230 °C
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Scan Range: m/z 40-300.

o Data Analysis: Identify the individual isomers by comparing their retention times and the
fragmentation patterns in their mass spectra with those of known standards or reference
libraries. The similarities in mass spectra can make differentiation challenging, sometimes
requiring analysis of retention indices on different polarity columns for confirmation.[6][7]

Mandatory Visualization
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Diisopropyl-methylbenzene Core (C13+20)

Positional Isomers

1,2-Diisopropyl-3-methylbenzene 1,2-Diisopropyl-4-methylbenzene 1,3-Diisopropyl-2-methylbenzene 1,3-Diisopropyl-5-methylbenzene 1,4-Diisopropyl-2-methylbenzene 2,4-Diisopropyl-1-methylbenzene
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Caption: Logical relationship of diisopropyl-methylbenzene isomers.
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Caption: Experimental workflow for Friedel-Crafts synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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